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Introduction
Tetradecylamine, also known as Myristylamine, is a primary alkylamine with a 14-carbon

aliphatic chain. Its chemical formula is CH₃(CH₂)₁₃NH₂. This molecule is amphiphilic,

possessing a long, hydrophobic alkyl tail and a hydrophilic primary amine head group. This

structure allows Tetradecylamine to function as a cationic surfactant, particularly in acidic

aqueous solutions where the amine group is protonated (R-NH₃⁺). It is a versatile chemical

intermediate used in the synthesis of other cationic and amphoteric surfactants, germicides,

and pigment dispersants.[1][2] In the fields of materials science and drug delivery,

Tetradecylamine is widely employed as a surface-active agent for stabilizing nanoparticles,

functionalizing surfaces, and forming drug-carrying vesicles like liposomes. This guide provides

an in-depth overview of its properties, applications, and relevant experimental methodologies.

Physicochemical and Surfactant Properties
Tetradecylamine is a white to pink crystalline solid at room temperature with a characteristic

faint ammonia-like odor.[1][2] It is not readily soluble in water but shows good solubility in

organic solvents like chloroform and methanol.[1][2] The primary amine group confers basicity,

allowing it to react with acids to form the corresponding ammonium salts, which exhibit

significantly higher aqueous solubility.[1]
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The key quantitative properties of Tetradecylamine are summarized below for easy reference.

Table 1: Physicochemical Properties of Tetradecylamine

Property Value Source(s)

Chemical Formula C₁₄H₃₁N [2]

Molecular Weight 213.40 g/mol [3]

CAS Number 2016-42-4

Appearance White to pink crystalline solid [2]

Melting Point 38-40 °C

Boiling Point 162 °C @ 15 mmHg

pKa 10.62 (at 25 °C) [2]

Purity
≥95% - 98% (Commercial

Grades)

Water Solubility Insoluble [2]

| Primary Amine Content | ≥98% | |

Table 2: Surfactant Properties of Related Tetradecyl-Chain Cationic Surfactants

Surfactant
CMC (mM in
water)

Temperature
(°C)

Method Source(s)

Tetradecylami
ne
Hydrochloride

Value reported
in literature

N/A N/A [4]

Tetradecyltrimeth

ylammonium

Bromide (TTAB)

~3.56 25
Conductivity,

Tensiometry
[1]

| Sodium Tetradecyl Sulfate (anionic) | 2.1 | 25 | N/A |[5] |
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Note: The Critical Micelle Concentration (CMC) is a fundamental property defining the

concentration above which surfactant monomers aggregate to form micelles. While

Tetradecylamine itself is insoluble, its protonated salt, Tetradecylamine Hydrochloride

(Tetradecylammonium chloride), acts as a cationic surfactant in aqueous solutions. The precise

CMC value from primary literature was not available in the searched resources, but its

determination is well-documented.[4] For comparison, the CMC of the related quaternary

ammonium surfactant, TTAB, is provided.

Key Applications in Research and Development
The dual functionality of its alkyl chain and amine headgroup makes Tetradecylamine a

valuable tool in several advanced applications.

Nanoparticle Synthesis
Long-chain alkylamines like Tetradecylamine and the closely related Oleylamine are crucial in

the synthesis of high-quality colloidal nanoparticles, including metal oxides, quantum dots, and

metallic nanocrystals.[2] In these syntheses, Tetradecylamine can serve multiple roles:

Solvent: It can act as a high-boiling-point solvent for the thermal decomposition of

precursors.

Capping Agent/Ligand: The amine headgroup coordinates to the surface of the growing

nanocrystal, preventing aggregation and controlling particle size and shape.

Reducing Agent: At elevated temperatures, it can act as a reducing agent for certain metal

salt precursors.

The "hot-injection" method is a common approach where precursors are rapidly injected into

hot Tetradecylamine, leading to the nucleation and controlled growth of monodisperse

nanoparticles.

Drug Delivery Systems
In drug development, Tetradecylamine and other long-chain amines are used to create

cationic delivery vehicles.
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Cationic Liposomes: Incorporating Tetradecylamine or its derivatives (like Stearylamine)

into a phospholipid bilayer results in liposomes with a net positive surface charge. This

positive zeta potential enhances the stability of the formulation and promotes interaction with

negatively charged cell membranes, potentially improving cellular uptake of encapsulated

drugs.

Nanoparticle Functionalization: Drugs can be encapsulated within a nanoparticle matrix, and

Tetradecylamine can be used as a surface coating. This functionalization can influence the

drug release profile and the nanoparticle's biological interactions. Recently, a derivative of

gemcitabine was synthesized with a tetradecyl chain to improve its encapsulation and

efficacy in a liposomal formulation for cancer therapy.

Experimental Protocols
Protocol 1: Determination of Critical Micelle
Concentration (CMC) by Conductometry
This protocol describes the determination of the CMC for an ionic surfactant like

Tetradecylamine Hydrochloride in an aqueous solution. The principle relies on the change in

the slope of conductivity versus concentration that occurs at the CMC.[1][6]

Materials & Equipment:

Tetradecylamine Hydrochloride

High-purity deionized water

Conductivity meter with a temperature-controlled cell

Calibrated magnetic stirrer and stir bar

Volumetric flasks and pipettes

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of Tetradecylamine
Hydrochloride (e.g., 50 mM) in deionized water. Ensure it is fully dissolved.
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Initial Measurement: Place a known volume of deionized water (e.g., 100 mL) into the

conductivity cell vessel. Allow it to thermally equilibrate to the desired temperature (e.g., 25

°C) with gentle stirring. Record the initial conductivity.

Titration: Add small, precise aliquots of the stock solution to the water. After each addition,

allow the reading to stabilize and record the conductivity.

Initially, add aliquots that result in small concentration increments (e.g., 0.1 mM steps).

Continue additions, passing well beyond the expected CMC.

Data Analysis:

Calculate the precise molar concentration of the surfactant after each addition.

Plot the specific conductivity (κ) as a function of the surfactant concentration (C).

The plot will show two distinct linear regions with different slopes.[6] The concentration at

which the slope changes corresponds to the CMC.

Determine the intersection point of the two lines fitted to the data points before and after

the break. This intersection is the CMC.

Protocol 2: Synthesis of Metal Oxide Nanoparticles via
Hot-Injection
This is a generalized protocol for synthesizing monodisperse nanoparticles using

Tetradecylamine as a solvent and capping agent, adapted from methods using similar long-

chain amines.[2]

Materials & Equipment:

Metal precursor (e.g., metal acetylacetonate, metal chloride)

Tetradecylamine (TDA)

High-boiling point co-solvent (e.g., Dioctyl ether), optional
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Three-neck flask, condenser, heating mantle with temperature controller, thermocouple

Schlenk line for inert atmosphere (Argon or Nitrogen)

Syringes, needles

Antisolvent (e.g., ethanol, acetone) for precipitation

Centrifuge

Procedure:

Setup: Assemble the three-neck flask with the condenser, thermocouple, and a rubber

septum in the heating mantle. Connect the setup to the Schlenk line to maintain an inert

atmosphere.

Solvent Degassing: Add Tetradecylamine (and co-solvent, if used) to the flask. Heat the

mixture under vacuum (e.g., to 120 °C) for 30-60 minutes to remove water and dissolved

oxygen. Then, switch to an inert gas atmosphere.

Precursor Solution: In a separate vial under an inert atmosphere, dissolve the metal

precursor in a suitable solvent. Alternatively, for a "heat-up" synthesis, the precursor can be

added directly to the TDA at the beginning.

Heating: Heat the TDA in the reaction flask to the desired reaction temperature (e.g., 200-

300 °C).

Injection: Once the temperature is stable, rapidly inject the precursor solution into the hot

TDA solution using a syringe. A color change typically indicates the nucleation of

nanoparticles.

Growth/Annealing: Maintain the reaction at the set temperature for a specific period (e.g., 30-

120 minutes) to allow the nanoparticles to grow to the desired size.

Isolation: Cool the reaction mixture to room temperature. Add an antisolvent to flocculate the

nanoparticles.
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Purification: Separate the nanoparticles by centrifugation. Discard the supernatant and re-

disperse the nanoparticle pellet in a nonpolar solvent like hexane or toluene. Repeat the

precipitation and re-dispersion steps 2-3 times to remove excess TDA and byproducts.

Visualizations: Workflows and Mechanisms
The following diagrams illustrate key concepts related to Tetradecylamine's function as a

surfactant.
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1. Add TDA Solvent
to Reaction Flask

2. Degas Solvent
(Heat under Vacuum)

3. Switch to
Inert Atmosphere (Ar/N₂)

4. Heat TDA to
Reaction Temp (e.g., 250°C)

5. Rapidly Inject
Metal Precursor

6. Anneal/Grow
(e.g., 60 min)

7. Cool to
Room Temperature

8. Add Antisolvent
(e.g., Ethanol)

9. Centrifuge to
Isolate Nanoparticles

10. Wash & Redisperse
(x3)

11. Purified TDA-Capped
Nanoparticles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048621#tetradecylamine-as-a-primary-amine-
surfactant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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